Mexicanin E
Overview
Description
Mexicanin E is a gamma-lactone.
Scientific Research Applications
Molecular Structure Analysis
Mexicanin E, an azulogenic lactone and a sesquiterpanoid lactone with a unique fourteen carbon atoms structure, has been studied for its molecular structure. X-ray diffraction techniques determined its orthorhombic cell parameters and molecular weight, contributing to our understanding of its chemical properties (De Teresa Corral, 2009).
Traditional Medicine and Dentistry
While not specific to Mexicanin E, there's research on the use of various Mexican medicinal plants, including those with antibacterial and antimicrobial properties, in traditional dental treatments. This includes studies on their effectiveness against gingivitis, periodontitis, and mouth infections (Cruz Martínez, Díaz Gómez & Oh, 2017).
Pharmacognosy and Medicinal Plant Research
In the broader context of Mexican medicinal plants, there's considerable research into their pharmacological and phytochemical properties. Studies have focused on plants with anticancer, antiprotozoal, and anti-inflammatory activities, exploring their potential in treating various health conditions (Alonso-Castro et al., 2011).
Ethnopharmacology and Biodiversity
Mexico's rich cultural and botanical diversity has led to extensive ethnopharmacological research. Studies have delved into medicinal plants used by indigenous communities, focusing on their effects on the central nervous system, diabetes, and inflammatory processes (Heinrich, Frei Haller & Leonti, 2014).
Scientific Policy and Development
The development of genetics, radiobiology, and public health genomics in Mexico highlights the role of collaborative networks and international influence in advancing scientific research (Barahona, 2015).
Toxicological Studies
Investigations into the toxicological effects of various Mexican medicinal plants, including their impact on hepatic and biochemical functions, are also significant. These studies are crucial for understanding the safety and efficacy of traditional remedies (Cassani et al., 2015).
properties
CAS RN |
5945-40-4 |
|---|---|
Product Name |
Mexicanin E |
Molecular Formula |
C14H16O3 |
Molecular Weight |
232.27 g/mol |
IUPAC Name |
(3aR,5R,5aR,8aR,9aR)-5-methyl-1-methylidene-4,5,5a,8a,9,9a-hexahydro-3aH-azuleno[6,7-b]furan-2,8-dione |
InChI |
InChI=1S/C14H16O3/c1-7-5-13-10(8(2)14(16)17-13)6-11-9(7)3-4-12(11)15/h3-4,7,9-11,13H,2,5-6H2,1H3/t7-,9+,10-,11-,13-/m1/s1 |
InChI Key |
GQOWVFHMXITOCQ-QWRHMFJTSA-N |
Isomeric SMILES |
C[C@@H]1C[C@@H]2[C@H](C[C@@H]3[C@H]1C=CC3=O)C(=C)C(=O)O2 |
SMILES |
CC1CC2C(CC3C1C=CC3=O)C(=C)C(=O)O2 |
Canonical SMILES |
CC1CC2C(CC3C1C=CC3=O)C(=C)C(=O)O2 |
Origin of Product |
United States |
Retrosynthesis Analysis
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